BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes & Protocols: V5 Peptide
Trifluoroacetate for Native Protein Purification

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

V5 Epitope Tag Peptide
Compound Name:
Trifluoroacetate

Cat. No.: B14015948

Get Quote

Introduction: The V5 Epitope Tag System

In the landscape of recombinant protein expression and analysis, epitope tags are
indispensable tools that provide a standardized method for protein detection, localization, and
purification.[1][2][3] The V5 epitope tag, a 14-amino-acid peptide (GKPIPNPLLGLDST) derived
from the P and V proteins of the Simian Virus 5 (SV5), has emerged as a robust and versatile
tool for these applications.[4][5] Its small size (approx. 1.42 kDa) and high solubility make it
unlikely to interfere with the structure and function of the fused protein of interest, a critical

consideration for downstream functional assays.

This guide focuses on the application of the V5 system for affinity purification of proteins under
native conditions. Preserving the native conformation is paramount when the goal is to study
protein activity, structure, or protein-protein interactions. We will detail a highly effective method
for this purpose: competitive elution using a V5 peptide. We will also address the presence of
trifluoroacetate (TFA) as a counter-ion in commercially available synthetic V5 peptides,
explaining its origin and its potential implications for your experimental design.

Table 1: V5 Epitope Tag Specifications
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Property Description Source

- P and V proteins of the
Origin , [4]
paramyxovirus SV5

Amino Acid Sequence GKPIPNPLLGLDST [41[6]
Full Length 14 amino acids [4]
Molecular Weight ~1421.66 Da [4]

Theoretical Isoelectric Point

5.84 4
(s)] l

) ) N-terminal, C-terminal, or
Common Fusion Terminus ) [5]
internal

Principle of V5 Affinity Purification

Affinity chromatography is a powerful technique that separates proteins based on a highly
specific, reversible binding interaction between the protein and a ligand immobilized on a
chromatography matrix.[3] In the V5 system, a high-affinity monoclonal antibody (or nanobody)
that specifically recognizes the V5 epitope is covalently coupled to a solid support, such as
agarose or magnetic beads.[7][8][9]

The purification process follows three fundamental steps:

¢ Binding: A crude cell lysate containing the V5-tagged recombinant protein is incubated with
the anti-V5 affinity resin. The V5-tagged protein binds specifically to the immobilized
antibodies, while most other cellular proteins do not and remain in the lysate.[10]

e Washing: The resin is washed with a series of buffers to remove nonspecifically bound
proteins and other contaminants, leaving the V5-tagged protein of interest bound to the

resin.

o Elution: The purified V5-tagged protein is released from the resin. For native protein
purification, this is ideally achieved through competitive elution.

Mechanism of Competitive Elution
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Competitive elution is the gentlest method for releasing the target protein from the affinity
matrix, thereby preserving its native structure and biological activity.[11][12] The principle relies
on introducing a high concentration of a free, soluble molecule that competes with the
immobilized ligand for the binding site on the protein.

In this case, a high concentration of free V5 peptide is added to the washed resin. The free
peptide outcompetes the immobilized anti-V5 antibody for binding to the V5-tagged protein.
This displaces the protein from the resin, allowing for its collection in a highly purified, native
state.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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